![molecular formula C23H20N4O5S B301355 N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3,4,5-trimethoxybenzoyl)thiourea](/img/structure/B301355.png)
N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3,4,5-trimethoxybenzoyl)thiourea
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Overview
Description
N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3,4,5-trimethoxybenzoyl)thiourea, also known as OTBTP, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3,4,5-trimethoxybenzoyl)thiourea acts as a competitive antagonist for the α7 nicotinic acetylcholine receptor. This means that it binds to the receptor and prevents the binding of acetylcholine, which is a neurotransmitter that activates the receptor. By blocking the activation of the α7 receptor, this compound can modulate various physiological processes that are regulated by this receptor.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of synaptic plasticity, learning, and memory. This compound has also been found to have potential applications in the treatment of various neurological disorders, such as Alzheimer's disease and schizophrenia.
Advantages and Limitations for Lab Experiments
N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3,4,5-trimethoxybenzoyl)thiourea has several advantages for use in lab experiments, including its high selectivity for the α7 nicotinic acetylcholine receptor and its ability to cross the blood-brain barrier. However, this compound also has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3,4,5-trimethoxybenzoyl)thiourea, including the investigation of its potential therapeutic applications in neurological disorders, the development of more efficient synthesis methods, and the exploration of its effects on other physiological processes. Additionally, the use of this compound in combination with other compounds may provide new insights into the mechanisms underlying various neurological disorders.
Synthesis Methods
N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3,4,5-trimethoxybenzoyl)thiourea can be synthesized using a multi-step process that involves the reaction of 2-aminopyridine with 3,4,5-trimethoxybenzoyl isothiocyanate. The resulting intermediate is then reacted with 4-chloro-2-fluoroaniline to form the final product, this compound.
Scientific Research Applications
N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3,4,5-trimethoxybenzoyl)thiourea has been shown to have potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to act as a selective antagonist for the α7 nicotinic acetylcholine receptor, which is involved in various physiological processes such as learning and memory.
properties
Molecular Formula |
C23H20N4O5S |
---|---|
Molecular Weight |
464.5 g/mol |
IUPAC Name |
3,4,5-trimethoxy-N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl]benzamide |
InChI |
InChI=1S/C23H20N4O5S/c1-29-17-11-14(12-18(30-2)19(17)31-3)21(28)27-23(33)25-15-8-6-13(7-9-15)22-26-20-16(32-22)5-4-10-24-20/h4-12H,1-3H3,(H2,25,27,28,33) |
InChI Key |
SYCNNXXVRARCNF-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC(=S)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4 |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC(=S)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4 |
Origin of Product |
United States |
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